
vistusertib method validation FDA guidelines
compliance

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Vistusertib

CAS No.: 1009298-59-2

Cat. No.: S548426

Get Quote

Validated LC-MS/MS Method for Vistusertib

The table below summarizes the key parameters of a rapid and sensitive Liquid Chromatography tandem

Mass Spectrometry (LC-MS/MS) method developed for the quantitative analysis of Vistusertib in human

plasma. This method was validated as per FDA guidance for bioanalytical methods [1].

Parameter Description

Analytical Technique Liquid Chromatography tandem Mass Spectrometry (LC-

MS/MS)

Biological Matrix Human heparin plasma

Sample Volume 50 µL

Sample Preparation Protein precipitation

Analytical Column Waters Acquity BEH C18 (2.1 x 50 mm, 1.7 µm)

Run Time 3 minutes

Calibration Curve Range 5 - 5,000 ng/mL
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Parameter Description

Lower Limit of Quantification
(LLOQ)

5 ng/mL

Accuracy & Precision Intra-day and inter-day accuracy within ±11.5%; precision ≤
9.6%

Internal Standard (IS) AZD8055 (structurally similar compound)

This method is noted for being simpler and faster, with a lower limit of quantitation, compared to a

previously published clinical trial method [1].

Vistusertib's Target: The mTOR Signaling Pathway

Vistusertib is a highly-selective, ATP-competitive dual inhibitor of the mTORC1 and mTORC2 complexes

[2] [1]. The following diagram illustrates the simplified mTOR signaling pathway and the mechanism of

Vistusertib.
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Diagram Title: Vistusertib inhibits both mTORC1 and mTORC2

This mechanism of dual inhibition is distinct from earlier rapamycin analogs (like everolimus) that only

inhibit mTORC1. By blocking both complexes, Vistusertib more completely suppresses the mTOR

signaling pathway, which is often deregulated in cancers, and can overcome one mechanism of resistance to

mTORC1-only inhibitors [2] [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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